Cas no 58554-20-4 ( )

  structure
  structure
Product Name: 
CAS No:58554-20-4
MF:C11H12N2O2S
MW:236.290181159973
CID:948671
PubChem ID:5022572
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(ethanethioylcarbamoyl)-4-methylbenzamide
    • DTXSID90407605
    • 58554-20-4
    • NSC-264262
    • NSC264262
    • N-(ETHANETHIOYLCARBAMOYL)-4-METHYL-BENZAMIDE
    •  
    • Inchi: 1S/C11H12N2O2S/c1-7-3-5-9(6-4-7)10(14)13-11(15)12-8(2)16/h3-6H,1-2H3,(H2,12,13,14,15,16)
    • InChI Key: OTYGBQNBKIHLEK-UHFFFAOYSA-N
    • SMILES: S=C(C)NC(NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 58.2
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